Cas no 237429-65-1 (1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-)

• Product Name: 1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-
• CAS No: 237429-65-1
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 245497
• PubChem ID: 22459205
• Update Time: 2025-04-19

1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-
• 1H-Benzimidazole-5-carbonitrile,2-(2-aminoethyl)- (9CI)
• 2-(2-aminoethyl)-3H-benzimidazole-5-carbonitrile
• 2-(2-aminoethyl)-1H-benzo[d]imidazole-5-carbonitrile
• AB60680
• 1H-Benzimidazole-5-carbonitrile,2-(2-aminoethyl)-(9CI)
• 237429-65-1
• SCHEMBL7655130
• AKOS006302513
• 2-(2-AMINOETHYL)-1H-1,3-BENZODIAZOLE-6-CARBONITRILE

• Inchi： 1S/C10H10N4/c11-4-3-10-13-8-2-1-7(6-12)5-9(8)14-10/h1-2,5H,3-4,11H2,(H,13,14)
• InChI Key： QWJIEYFYJVDCSP-UHFFFAOYSA-N
• SMILES： N1C2C=C(C#N)C=CC=2N=C1CCN

Computed Properties

• Exact Mass: 186.0907
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.49